Cas no 139228-08-3 (1,2-Cyclopentanedicarboxylic acid, 4-methylene-, trans-)

• Product name: 1,2-Cyclopentanedicarboxylic acid, 4-methylene-, trans-
• CAS No: 139228-08-3
• MF: C₈H₁₀O₄
• Molecular Weight: 170.162602901459
• CID: 1274541

1,2-Cyclopentanedicarboxylic acid, 4-methylene-, trans- Properties

Names and Identifiers

• 1,2-Cyclopentanedicarboxylic acid, 4-methylene-, trans-
• 1,2-Cyclopentanedicarboxylic acid, 4-methylene-, (1R,2R)-rel-

• Inchi： 1S/C8H10O4/c1-4-2-5(7(9)10)6(3-4)8(11)12/h5-6H,1-3H2,(H,9,10)(H,11,12)/t5-,6-/m1/s1
• InChIKey： WRJRZNHDCDDIFH-PHDIDXHHSA-N
• SMILES： [C@@H]1(C(O)=O)CC(=C)C[C@H]1C(O)=O

Computed Properties

• 精确分子量: 170.0579

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 386.8±42.0 °C(Predicted)
• PSA: 74.6
• 酸度系数(pKa): 3.89±0.40(Predicted)